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For Researchers, Scientists, and Drug Development Professionals

Introduction

YO-2 is a small molecule that has demonstrated significant potential as an anti-cancer agent,
particularly in melanoma. It functions as a plasmin inhibitor and induces apoptosis in various
cancer cell types.[1][2] This document provides detailed application notes and protocols for the
utilization of YO-2 in cell culture experiments, focusing on its mechanism of action, cytotoxicity,
and induction of apoptosis.

Mechanism of Action

YO-2 exerts its anti-melanoma effects through a novel pathway involving the tumor suppressor
protein p53 and the low-density lipoprotein receptor-related protein 1 (LRP1).[1][2] Treatment
with YO-2 leads to the upregulation of p53.[1] This, in turn, enhances the expression of
microRNAs miR-103 and miR-107. These microRNAs target and downregulate the expression
of LRP1, a receptor crucial for melanoma cell proliferation.[1] The reduction in LRP1
expression inhibits tumor growth and induces apoptosis.[1] This signaling cascade is initiated
by the activation of p53, which can be achieved through treatment with YO-2.[1][2]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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